![molecular formula C7H3BrO3S B3008877 2-Bromothieno[3,2-b]furan-5-carboxylic acid CAS No. 2418714-23-3](/img/structure/B3008877.png)
2-Bromothieno[3,2-b]furan-5-carboxylic acid
Description
2-Bromothieno[3,2-b]furan-5-carboxylic acid is a chemical compound with the CAS Number: 2418714-23-3 . It has a molecular weight of 247.07 and is typically stored at room temperature . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI code for 2-Bromothieno[3,2-b]furan-5-carboxylic acid is 1S/C7H3BrO3S/c8-6-2-4-3(11-6)1-5(12-4)7(9)10/h1-2H, (H,9,10) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-Bromothieno[3,2-b]furan-5-carboxylic acid is a powder that is stored at room temperature .Scientific Research Applications
Comprehensive Analysis of 2-Bromothieno[3,2-b]furan-5-carboxylic Acid Applications
2-Bromothieno[3,2-b]furan-5-carboxylic acid is a compound with potential applications in various scientific research fields. Below is a detailed analysis of its unique applications across six distinct areas:
Pharmaceutical Research: Antibacterial Agents: 2-Bromothieno[3,2-b]furan-5-carboxylic acid shows promise in the development of novel antibacterial agents. The furan ring is a common motif in many pharmacologically active compounds, and its derivatives are known for a wide range of biological activities, including antibacterial properties . This compound could serve as a precursor in synthesizing new drugs that combat antibiotic resistance.
Material Science: Polymer Synthesis: The furan nucleus within 2-Bromothieno[3,2-b]furan-5-carboxylic acid can be utilized in the synthesis of polymers. Furan derivatives are integral to creating bio-based materials, which are crucial for developing sustainable polymers . This compound could contribute to the production of plastics with improved biodegradability and lower environmental impact.
Chemical Synthesis: Building Blocks: In chemical synthesis, 2-Bromothieno[3,2-b]furan-5-carboxylic acid can act as a building block for more complex molecules. Its reactive bromine atom makes it a suitable candidate for various coupling reactions, which are fundamental in constructing complex organic structures .
Green Chemistry: Biomass Conversion: This compound is also relevant in green chemistry, particularly in the conversion of biomass into valuable chemicals. Furan derivatives are often derived from biomass and are key intermediates in transforming renewable resources into useful industrial chemicals .
Analytical Chemistry: Chromatography Standards: Due to its well-defined structure and properties, 2-Bromothieno[3,2-b]furan-5-carboxylic acid can be used as a standard in chromatographic analysis. It can help in the calibration of equipment and the validation of analytical methods in research laboratories .
Life Sciences: Biochemical Studies: The biochemical applications of 2-Bromothieno[3,2-b]furan-5-carboxylic acid include its use as a reagent in studying enzyme-catalyzed reactions and metabolic pathways. Its unique structure allows it to interact with biological molecules, providing insights into cellular processes .
properties
IUPAC Name |
2-bromothieno[3,2-b]furan-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrO3S/c8-6-2-4-3(11-6)1-5(12-4)7(9)10/h1-2H,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIIHDMTBHTBGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC2=C1OC(=C2)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromothieno[3,2-b]furan-5-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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